Cas no 89007-52-3 (2-methoxy-6-(piperazin-1-yl)pyrazine)
2-methoxy-6-(piperazin-1-yl)pyrazine Chemical and Physical Properties
Names and Identifiers
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- Pyrazine, 2-methoxy-6-(1-piperazinyl)-
- 2-methoxy-6-piperazin-1-ylpyrazine
- 2-methoxy-6-(piperazin-1-yl)pyrazine
- 6'-Methoxy-3,4,5,6-tetrahydro-2H-[1,2']bipyrazinyl
- 1-(6-methoxypyrazinyl)piperazine
- 89007-52-3
- VSARXIPDRASTTK-UHFFFAOYSA-N
- DTXSID90536666
- AKOS013500035
- EN300-78110
- SCHEMBL4430211
-
- Inchi: 1S/C9H14N4O/c1-14-9-7-11-6-8(12-9)13-4-2-10-3-5-13/h6-7,10H,2-5H2,1H3
- InChI Key: VSARXIPDRASTTK-UHFFFAOYSA-N
- SMILES: O(C)C1=CN=CC(=N1)N1CCNCC1
Computed Properties
- Exact Mass: 194.11676108g/mol
- Monoisotopic Mass: 194.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 50.3Ų
2-methoxy-6-(piperazin-1-yl)pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M228525-25mg |
2-Methoxy-6-(piperazin-1-yl)pyrazine |
89007-52-3 | 25mg |
65.00 | 2021-08-03 | ||
| TRC | M228525-50mg |
2-Methoxy-6-(piperazin-1-yl)pyrazine |
89007-52-3 | 50mg |
$ 190.00 | 2023-04-15 | ||
| TRC | M228525-250mg |
2-Methoxy-6-(piperazin-1-yl)pyrazine |
89007-52-3 | 250mg |
$ 800.00 | 2023-09-07 | ||
| TRC | M228525-500mg |
2-Methoxy-6-(piperazin-1-yl)pyrazine |
89007-52-3 | 500mg |
$ 1499.00 | 2023-04-15 | ||
| Enamine | EN300-78110-0.05g |
2-methoxy-6-(piperazin-1-yl)pyrazine |
89007-52-3 | 88% | 0.05g |
$88.0 | 2023-02-12 | |
| Enamine | EN300-78110-0.1g |
2-methoxy-6-(piperazin-1-yl)pyrazine |
89007-52-3 | 88% | 0.1g |
$132.0 | 2023-02-12 | |
| Enamine | EN300-78110-0.25g |
2-methoxy-6-(piperazin-1-yl)pyrazine |
89007-52-3 | 88% | 0.25g |
$188.0 | 2023-02-12 | |
| Enamine | EN300-78110-0.5g |
2-methoxy-6-(piperazin-1-yl)pyrazine |
89007-52-3 | 88% | 0.5g |
$353.0 | 2023-02-12 | |
| Enamine | EN300-78110-1.0g |
2-methoxy-6-(piperazin-1-yl)pyrazine |
89007-52-3 | 88% | 1.0g |
$470.0 | 2023-02-12 | |
| Enamine | EN300-78110-2.5g |
2-methoxy-6-(piperazin-1-yl)pyrazine |
89007-52-3 | 88% | 2.5g |
$923.0 | 2023-02-12 |
2-methoxy-6-(piperazin-1-yl)pyrazine Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2-methoxy-6-(piperazin-1-yl)pyrazine
Comprehensive Overview of 2-Methoxy-6-(piperazin-1-yl)pyrazine (CAS No. 89007-52-3): Properties, Applications, and Research Insights
2-Methoxy-6-(piperazin-1-yl)pyrazine (CAS No. 89007-52-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a pyrazine core substituted with a methoxy group and a piperazine moiety, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-methoxy-6-(piperazin-1-yl)pyrazine synthesis", "CAS 89007-52-3 applications", and "piperazine derivatives in drug discovery", reflecting its relevance in modern scientific discourse.
The molecular structure of 2-Methoxy-6-(piperazin-1-yl)pyrazine combines aromaticity with the flexibility of a piperazine ring, enabling interactions with biological targets such as enzymes and receptors. Recent studies highlight its potential in designing central nervous system (CNS) therapeutics, particularly for conditions like anxiety and depression, where piperazine-based compounds are known to modulate neurotransmitter systems. Searches for "CNS-active pyrazine derivatives" and "piperazine pharmacology" underscore the growing interest in this niche.
From a synthetic perspective, CAS No. 89007-52-3 is often synthesized via nucleophilic aromatic substitution (SNAr) reactions, where 6-chloro-2-methoxypyrazine reacts with piperazine under optimized conditions. This method is favored for its high yield and scalability, addressing queries like "efficient synthesis of 2-methoxy-6-(piperazin-1-yl)pyrazine". Environmental considerations also drive interest in green chemistry approaches for such transformations, aligning with trends in sustainable pharmaceutical manufacturing.
Beyond pharmaceuticals, 2-Methoxy-6-(piperazin-1-yl)pyrazine finds utility in material science, particularly in the development of organic semiconductors and ligands for catalysis. Its electron-rich pyrazine ring facilitates charge transport, a property explored in OLED technologies and photovoltaic cells. Keywords like "pyrazine-based materials" and "piperazine ligands in catalysis" reflect cross-disciplinary applications.
Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with regulatory standards. FAQs such as "how to analyze 89007-52-3 purity" or "stability of piperazine derivatives" are common among quality control specialists. Stability studies emphasize the need for proper storage—under inert atmospheres and low humidity—to prevent degradation, a topic often searched as "CAS 89007-52-3 storage guidelines".
In conclusion, 2-Methoxy-6-(piperazin-1-yl)pyrazine (CAS No. 89007-52-3) represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its adaptability to diverse synthetic pathways and functional roles ensures sustained relevance in research and industrial applications. Emerging trends, including AI-driven drug design and high-throughput screening, further amplify its potential, making it a compound to watch in the coming decade.
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